Cas no 2460493-87-0 (2-(4-bromo-3-(methyl-d3)-1H-pyrazol-1-yl-5-d)pyridine-3,4,5,6-d4)

• Product Name: 2-(4-bromo-3-(methyl-d3)-1H-pyrazol-1-yl-5-d)pyridine-3,4,5,6-d4
• CAS No: 2460493-87-0
• MF: C₉H₈BrN₃
• MW: 246.133213996887
• CID: 6825464
• PubChem ID: 172406416
• Update Time: 2025-02-28

2-(4-bromo-3-(methyl-d3)-1H-pyrazol-1-yl-5-d)pyridine-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 2460493-87-0
• CS-23586
• 2-(4-bromo-3-(methyl-d3)-1H-pyrazol-1-yl-5-d)pyridine-3,4,5,6-d4

• Inchi： 1S/C9H8BrN3/c1-7-8(10)6-13(12-7)9-4-2-3-5-11-9/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： DIWRPIBKRSBYFC-JGUCLWPXSA-N
• SMILES： BrC1=C([2H])N(C2C([2H])=C([2H])C([2H])=C([2H])N=2)N=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 245.04037Da
• Monoisotopic Mass: 245.04037Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų